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Compound of Interest

Compound Name: CY-09

Cat. No.: B10788948 Get Quote

Essential Safety and Handling Guide for CY-09
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of CY-09, a selective and direct NLRP3 inhibitor. Adherence to these procedures is

critical to ensure a safe laboratory environment.

Chemical and Physical Properties
Property Value

CAS Number 1073612-91-5[1]

Molecular Formula C₁₉H₁₂F₃NO₃S₂[2]

Molecular Weight 423.43 g/mol [2]

Appearance Solid

Solubility
Soluble in DMSO (up to 85 mg/mL) and DMF

(up to 30 mg/mL).[1][3]

Storage

Store at -20°C or -80°C for long-term storage.

Keep container tightly closed in a well-ventilated

place.[2]
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Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted to determine the appropriate level

of PPE required for the specific procedures being performed.[4] The following table

summarizes the recommended PPE for handling CY-09.[2]

Protection Level Equipment

Level C/D (Minimum)

Safety glasses with side shields or goggles,

chemical-resistant gloves (e.g., nitrile), lab coat.

[5]

Higher Level (As warranted by risk assessment)

Full-face shield, hooded chemical-resistant

clothing, disposable chemical-resistant outer

boots.[4][5] For situations with a risk of

aerosolization, a NIOSH-approved respirator or

a self-contained breathing apparatus (SCBA)

may be necessary.[2][6]

Health Hazard Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.benchchem.com/product/b10788948?utm_src=pdf-body
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://hanfordvapors.com/protect-workers/vapors-management-strategy/personal-protective-equipment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Symptoms First Aid Measures

Inhalation

May cause irritation of the

throat with a feeling of

tightness in the chest.[2]

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing,

provide artificial respiration or

oxygen. Seek immediate

medical attention.[2]

Skin Contact
May cause mild irritation at the

site of contact.[2]

Wash the skin with plenty of

soap and water. Remove

contaminated clothing. Get

medical attention if symptoms

occur.[2]

Eye Contact
May cause irritation and

redness.[2]

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[2]

Ingestion
May cause irritation of the

throat.[2]

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[2]

Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated area.[2]

Use a laboratory fume hood whenever possible to minimize inhalation exposure.[2]

Safe Handling Practices:

Avoid breathing dust.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.ubpbio.com/temp/MSDS_F3230.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed.[2]

Store in a well-ventilated place.[2]

For long-term storage, keep at -20°C or -80°C.[2]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an absorbent material to contain the spill.

Collect: Carefully collect the spilled material and place it in a sealed container for disposal.

Clean: Clean the spill area with an appropriate solvent, followed by soap and water.

Decontaminate: Decontaminate all equipment used in the cleanup.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]

Do not allow the product to enter sewers or public waters.[2]

Experimental Protocols and Signaling Pathways
CY-09 is a selective inhibitor of the NLRP3 inflammasome.[1][7][8] It directly binds to the ATP-

binding motif of the NLRP3 NACHT domain, which inhibits its ATPase activity.[1][9] This action
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prevents the assembly and activation of the NLRP3 inflammasome, ultimately suppressing the

maturation and secretion of pro-inflammatory cytokines like IL-1β.[8][9]
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CY-09 Mechanism of Action
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CY-09 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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